Matridin-15-one, 11,12,13,14-tetrahydro-

• CAS: 6682-66-2

Core Science & Biosynthesis

An In-depth Technical Guide to Sophoridine: Physicochemical Properties and Stability

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling Sophoridine, a Promising Quinolizidine Alkaloid

Sophoridine, a tetracyclic quinolizidine alkaloid, is a significant natural product primarily isolated from plants of the Sophora genus, such as Sophora alopecuroides L.[1][2]. Also known by its synonyms, (5-β)-matridin-15-one and allomatrine, Sophoridine (CAS No. 6882-68-4) has garnered considerable attention within the scientific community for its diverse and potent pharmacological activities[2][3][4]. These include anti-inflammatory, anti-cancer, anti-arrhythmic, and neuroprotective properties, positioning it as a compelling candidate for further investigation in drug discovery and development[5][6][7].

This technical guide provides a comprehensive overview of the essential physicochemical properties and stability characteristics of Sophoridine. Understanding these fundamental parameters is critical for researchers in formulating, developing, and ensuring the quality of potential therapeutic agents based on this promising scaffold.

The Molecular Architecture of Sophoridine

Sophoridine is a structural isomer of matrine, another well-studied matrine-type alkaloid[2]. Its rigid, tetracyclic structure is fundamental to its biological activity.

Caption: Molecular Structure of Sophoridine (C15H24N2O).

Physicochemical Properties of Sophoridine

A thorough understanding of the physicochemical properties of a drug candidate is paramount for its development. These properties influence its absorption, distribution, metabolism, and excretion (ADME) profile, as well as its formulation characteristics. The key physicochemical parameters for Sophoridine are summarized below.

Property	Value	Source
Molecular Formula	C15H24N2O	[1][2][3]
Molecular Weight	248.36 g/mol	[1][2][8]
CAS Number	6882-68-4	[1][2][3]
Appearance	White to light yellow powder/Acicular crystal	[1][3]
Melting Point	107 - 111 °C	[3]
Boiling Point (predicted)	396.7 ± 31.0 °C at 760 mmHg	[9]
Solubility	Soluble in water, methanol, ethanol, and carbon tetrachloride.[1][2][4] Also soluble in DMSO (50 mg/mL)[10].
logP (predicted)	1.44	[9]
pKa (predicted)	Not explicitly available in search results.
Optical Rotation	[α]20D = -73 to -66 ° (C=1 in Ethanol)	[3]

Stability Profile of Sophoridine

The chemical stability of an active pharmaceutical ingredient (API) is a critical attribute that affects its quality, safety, and efficacy. While comprehensive forced degradation studies on Sophoridine are not extensively detailed in the public domain, valuable insights can be drawn from available data and the general behavior of related alkaloids.

Storage and Handling:

For long-term preservation of its integrity, Sophoridine should be stored under controlled conditions. It is recommended to store the compound in a well-closed container, protected from air and light[11]. Refrigeration at 4°C is also advised for maintaining its stability[1]. For stock solutions, storage at -20°C for up to one year or -80°C for up to two years is suggested to minimize degradation[10].

Factors Influencing Stability:

• pH: The presence of two tertiary amine groups in the Sophoridine structure suggests that its stability could be pH-dependent. In acidic conditions, these nitrogen atoms can be protonated, potentially influencing the molecule's susceptibility to degradation.

• Oxidation: The tertiary amine functionalities may also be susceptible to oxidation. The conversion of Sophoridine to oxysophoridine by oxidation of its 1-nitrogen with hydrogen peroxide has been reported, highlighting a potential degradation pathway[4].

• Light: As with many complex organic molecules, exposure to light, particularly UV radiation, can provide the energy to initiate degradation reactions. The recommendation to store Sophoridine protected from light underscores its potential photosensitivity[1][11].

• Temperature: Elevated temperatures can accelerate chemical degradation processes. The recommended refrigerated storage indicates that thermal degradation is a concern[1].

Experimental Protocol: Forced Degradation Study for Sophoridine

To comprehensively evaluate the stability of Sophoridine and identify its potential degradation products, a forced degradation study is essential. This involves subjecting the compound to a variety of stress conditions that are more severe than accelerated stability testing conditions. The following is a generalized protocol that can be adapted for Sophoridine.

Objective: To identify the degradation pathways of Sophoridine and to develop a stability-indicating analytical method.

Materials:

• Sophoridine reference standard

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Hydrogen peroxide (H2O2)

• High-performance liquid chromatography (HPLC) system with a UV or PDA detector

• Mass spectrometer (MS) for identification of degradation products

• pH meter

• Calibrated oven

• Photostability chamber

Methodology:

• Preparation of Stock Solution: Prepare a stock solution of Sophoridine in a suitable solvent (e.g., methanol or water) at a known concentration (e.g., 1 mg/mL).

• Stress Conditions:

  • Acid Hydrolysis: Treat the Sophoridine solution with 0.1 M HCl and heat at 80°C for a specified period (e.g., 2, 4, 8, 24 hours). Neutralize the solution before analysis.

  • Base Hydrolysis: Treat the Sophoridine solution with 0.1 M NaOH and heat at 80°C for a specified period. Neutralize the solution before analysis.

  • Oxidative Degradation: Treat the Sophoridine solution with 3% H2O2 at room temperature for a specified period.

  • Thermal Degradation: Expose the solid Sophoridine powder to dry heat in an oven at a high temperature (e.g., 105°C) for a specified period.

  • Photolytic Degradation: Expose the Sophoridine solution and solid powder to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200-watt hours/square meter in a photostability chamber.

• Sample Analysis:

  • At each time point, withdraw an aliquot of the stressed sample.

  • Analyze the samples using a developed and validated HPLC method. The method should be capable of separating the parent Sophoridine peak from all degradation product peaks.

  • Use a mass spectrometer coupled with the HPLC to identify the mass of the degradation products, which will aid in their structural elucidation.

• Data Evaluation:

  • Calculate the percentage of degradation of Sophoridine under each stress condition.

  • Identify the major degradation products and propose potential degradation pathways.

  • Validate the HPLC method as stability-indicating by demonstrating specificity, linearity, accuracy, precision, and robustness.

Caption: A typical workflow for conducting a forced degradation study.

Conclusion

Sophoridine is a quinolizidine alkaloid with a compelling profile of pharmacological activities, making it a molecule of significant interest for drug development. This guide has provided a consolidated overview of its core physicochemical properties and stability characteristics. While foundational data is available, further in-depth stability studies under various stress conditions are warranted to fully elucidate its degradation pathways and to establish robust analytical methods for its quality control. Such investigations are indispensable for advancing Sophoridine from a promising natural product to a potential therapeutic agent.

References

• Chemsrc. Sophoridine | CAS#:6882-68-4. [Link]

• Lifeasible. Sophoridine. [Link]

• ChemBK. sophoridine. [Link]

• Phytochemicals online. CAS 6882-68-4 | Sophoridine. [Link]

• EMBL-EBI ChEMBL. Compound: SOPHORIDINE (CHEMBL1824581). [Link]

• Dove Medical Press. Sophoridine and its derivatives. [Link]

• National Center for Biotechnology Information. Research Progress in the Pharmacological Activities, Toxicities, and Pharmacokinetics of Sophoridine and Its Derivatives. [Link]

• PubChem. (-)-Sophoridine. [Link]

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• 1. Sophoridine - Lifeasible [lifeasible.com]
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• 5. CAS 6882-68-4: (-)-Sophoridine | CymitQuimica [cymitquimica.com]
• 6. Sophoridine | Apoptosis related 화학 | Apoptosis related Chemical | KR Stock | Selleck 한국 (Selleck Korea) [selleck.kr]
• 7. caymanchem.com [caymanchem.com]
• 8. (-)-Sophoridine | C15H24N2O | CID 165549 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Sophoridine | CAS#:6882-68-4 | Chemsrc [chemsrc.com]
• 10. file.medchemexpress.com [file.medchemexpress.com]
• 11. CAS 6882-68-4 | Sophoridine [phytopurify.com]

Pharmacological effects of Matridin-15-one, 11,12,13,14-tetrahydro- in mammalian cells

Pharmacological Dynamics of the Matridin-15-one Scaffold in Mammalian Cells: A Technical Guide for Drug Development

Introduction: Resolving the Chemical Nomenclature

In computational toxicology and structural databases, the nomenclature Matridin-15-one, 11,12,13,14-tetrahydro- is frequently encountered as a structural descriptor. As a Senior Application Scientist, I must first clarify this chemical identity to ensure experimental precision. The base scaffold, Matridin-15-one (commonly known as Matrine), is already a fully saturated dodecahydro-quinolizidine alkaloid extracted from the medicinal herb Sophora flavescens. The "tetrahydro" or "tetradehydro" prefixes typically denote its saturation variants—most notably Sophoramine (11,12,13,14-tetradehydro-matridin-15-one)[1]. Because these saturation variants share a highly conserved pharmacophore, this whitepaper synthesizes their collective pharmacological mechanisms in mammalian cells, providing a deterministic framework for researchers and drug developers.

Core Pharmacological Mechanisms in Mammalian Cells

1.1. Oncology: Kinase Inhibition and Apoptosis The most aggressively pursued therapeutic angle for the Matridin-15-one scaffold is its potent anti-tumorigenic property. The compound fundamentally disrupts the phosphatidylinositol 3-kinase (PI3K) signaling cascade[2]. By preventing the phosphorylation of AKT (Protein Kinase B), Matridin-15-one suppresses the downstream mammalian target of rapamycin (mTOR). This kinase blockade forcefully shifts the cellular machinery of malignant cells from proliferation to mitochondria-mediated apoptosis[2].

1.2. Neuropharmacology: Opioid Receptor Modulation Beyond oncology, Matridin-15-one exhibits profound antinociceptive effects in mammalian nervous systems. It acts as an agonist at both the κ -opioid and μ -opioid receptors[3]. Unlike traditional morphinan opiates, its structural divergence offers a unique binding kinetic that achieves analgesia while partially mitigating classical opioid-induced respiratory depression, making it a high-value target for novel analgesic drug development[3].

1.3. Autophagy Modulation: Lysosomal Blockade In hepatoma and gastric cancer cell lines, Matridin-15-one acts as a novel autophagy inhibitor[4]. Rather than blocking the initiation of autophagy, it disrupts the subcellular trafficking and proteolytic activation of lysosomal proteases[4]. This functional impairment causes a toxic accumulation of autophagosomes (evident by highly elevated LC3-II protein levels), ultimately triggering autophagic cell death[4].

Quantitative Pharmacodynamics

To facilitate cross-study comparison and dose-finding, I have summarized the critical pharmacological metrics of the Matridin-15-one scaffold across various mammalian models.

Target / Pathway	Mammalian Cell Line / Model	Pharmacological Effect	Quantitative Metric (IC50 / Dose)
PI3K/AKT/mTOR	SGC7901 (Gastric Cancer)	Proliferation Inhibition	~3.52 - 3.91 µM[1]
κ & μ Opioid Receptors	Murine In Vivo Models	Antinociception (Agonism)	1 - 10 mg/kg (s.c.)[3]
Lysosomal Proteases	HepG2 (Hepatoma)	Autophagy Inhibition	312.53 mg/L[4]
ERK1/2 Phosphorylation	Mouse Spermatozoa	Inactivation / Reduced [Ca2+]i	10 - 200 µM[5]

Pathway Visualization

Fig 1: Dual mechanism of Matridin-15-one modulating PI3K/AKT/mTOR and lysosomal autophagic pathways.

Self-Validating Experimental Protocols

In rigorous assay development, merely listing steps is insufficient; we must establish strict causality. The following protocols are engineered as self-validating systems, ensuring that observed phenotypic changes are directly attributable to the Matridin-15-one scaffold and not experimental artifacts.

Protocol A: Self-Validating Kinase Inhibition Assay (PI3K/AKT/mTOR) Causality Rationale: To prove that Matridin-15-one directly inhibits the PI3K cascade rather than causing generalized cytotoxicity, we must benchmark its effect against a known, selective PI3K inhibitor and normalize against a stable housekeeping protein.

• Cell Synchronization: Seed mammalian cancer cells (e.g., SGC7901) at 1×105 cells/well. Starve in serum-free media for 12 hours to synchronize the cell cycle, establishing a uniform baseline for kinase activity.

• Controlled Treatment: Expose parallel cohorts to: (a) Vehicle (0.1% DMSO, negative control), (b) Matridin-15-one (5 µM), and (c) LY294002 (20 µM, positive PI3K inhibitor control) for 24 hours[2].

• Phospho-Preservation Lysis: Lyse cells using RIPA buffer strictly supplemented with phosphatase inhibitors (1 mM Na3VO4, 10 mM NaF) to freeze the transient phosphorylation states of AKT and mTOR.

• Western Blotting: Probe lysates for total AKT, p-AKT (Ser473), and GAPDH.

• Validation Check: The assay is only valid if the p-AKT/total AKT ratio is significantly depressed in both the Matridin-15-one and LY294002 cohorts relative to the vehicle, with GAPDH confirming equal protein loading.

Protocol B: Competitive Opioid Receptor Binding Assay Causality Rationale: To definitively prove that antinociception is mediated via specific opioid receptors, we utilize a competitive antagonism design. If Matridin-15-one is a true agonist, its functional effects will be reversed by receptor-specific antagonists[3].

• Membrane Preparation: Isolate membranes from HEK293 cells stably transfected with human μ

  • and κ -opioid receptors.

• Baseline Binding: Incubate membranes with a radioligand (e.g., [3H] -diprenorphine) and increasing concentrations of Matridin-15-one to establish the baseline Ki​ .

• Competitive Antagonism (The Validation Step): Introduce selective antagonists to parallel cohorts: β -funaltrexamine (selective μ -antagonist) and norbinaltorphimine (selective κ -antagonist)[3].

• Quantification: Measure bound radioactivity via liquid scintillation counting.

• Validation Check: The antinociceptive/binding profile of Matridin-15-one must be competitively right-shifted by β -funaltrexamine and norbinaltorphimine, confirming its specific μ and κ agonism rather than off-target membrane disruption.

Workflow Visualization

Fig 2: Self-validating experimental workflow for quantifying kinase inhibition and autophagy.

References

• [3] Title: Antinociceptive Effects of (+)-matrine in Mice Source: PubMed (Planta Medica) URL:[Link]

• [2] Title: Matrine Exerts Pharmacological Effects Through Multiple Signaling Pathways: A Comprehensive Review Source: PMC (Frontiers in Pharmacology) URL:[Link]

• [5] Title: Matrine Inhibits Mouse Sperm Function by Reducing Sperm [Ca2+]i and Phospho-ERK1/2 Source: Karger (Cellular Physiology and Biochemistry) URL:[Link]

• [4] Title: Matrine, a novel autophagy inhibitor, blocks trafficking and the proteolytic activation of lysosomal proteases Source: Oxford Academic (Carcinogenesis) URL:[Link]

• [1] Title: Research Progress in the Pharmacological Activities, Toxicities, and Pharmacokinetics of Sophoridine and Its Derivatives Source: PMC (Frontiers in Pharmacology) URL:[Link]

Sources

• 1. Research Progress in the Pharmacological Activities, Toxicities, and Pharmacokinetics of Sophoridine and Its Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Matrine Exerts Pharmacological Effects Through Multiple Signaling Pathways: A Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Antinociceptive effects of (+)-matrine in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. karger.com [karger.com]

Protocols & Analytical Methods

Application Note: Advanced HPLC-UV Method Development for the Quantification of Matridin-15-one, 11,12,13,14-tetrahydro-

Here is an in-depth, self-validating application note and protocol for the HPLC-UV quantification of the target compound.

Scientific Context and Analytical Rationale

Matridin-15-one, 11,12,13,14-tetrahydro- (the fully saturated quinolizidine alkaloid core, most commonly represented by Matrine) is a highly bioactive compound utilized in oncology, hepatology, and anti-inflammatory research[1]. Its precise quantification in diverse matrices—ranging from transdermal microdialysates to botanical extracts—demands a highly robust analytical framework[2].

However, the molecular architecture of this alkaloid presents two critical analytical hurdles that dictate the method development:

• Optical Invisibility : The molecule lacks a conjugated π -electron system, possessing only a lactone carbonyl group. Consequently, it exhibits negligible UV absorption above 230 nm, necessitating low-wavelength detection (typically 210–220 nm)[3][4].

• Cationic Tailing : As a basic tertiary amine (pKa ~7.8), the compound undergoes severe secondary ion-exchange interactions with unreacted, acidic silanol groups (-SiOH) on standard silica-based stationary phases. This manifests as extreme peak tailing, shifting retention times, and poor integration[4].

To engineer a self-validating and reliable protocol, this method employs an end-capped C18 column coupled with Triethylamine (TEA) as a silanol-masking agent. TEA competitively binds to residual silanols, allowing the target alkaloid to elute purely based on hydrophobic partitioning, yielding sharp, Gaussian peaks[5].

Method Development Workflow

Figure 1: Analytical workflow for the HPLC-UV quantification of Matridin-15-one derivatives.

Chromatographic Mechanism: Solving Peak Tailing

Figure 2: Mechanism of residual silanol masking by Triethylamine (TEA) to prevent peak tailing.

Experimental Protocol: Step-by-Step Methodology

4.1. Preparation of Mobile Phase

• Aqueous Buffer : Dissolve 1.54 g of Ammonium acetate (0.02 M) in 1000 mL of ultra-pure water (18.2 MΩ·cm). Add 1.0 mL of Triethylamine (TEA)[5].

• pH Adjustment : Adjust the pH to 6.5 using dilute phosphoric acid. Causality: A pH of 6.5 ensures the silica backbone of the column remains stable while optimizing the protonation state of TEA for maximum silanol masking[4].

• Solvent Blending : Mix the aqueous buffer with HPLC-grade Acetonitrile in a 77:23 (v/v) ratio[5].

• Degassing : Filter the mobile phase through a 0.22 µm PTFE membrane and degas via ultrasonication for 15 minutes. Causality: Dissolved gases will cause severe baseline noise at low UV wavelengths (215 nm), directly impacting the limit of detection.

4.2. Standard and Sample Preparation

• Stock Solution : Accurately weigh 10.0 mg of the reference standard. Dissolve in 10 mL of the mobile phase to yield a 1.0 mg/mL stock solution[6].

• Working Standards : Serially dilute the stock solution with the mobile phase to create a calibration curve ranging from 10.0 to 100.0 µg/mL[6].

• Sample Extraction : For solid matrices, perform ultrasonic extraction using methanol for 30 minutes. Centrifuge at 10,000 rpm for 10 minutes, evaporate the supernatant to dryness, and reconstitute the residue in the mobile phase. Filter through a 0.45 µm syringe filter prior to injection[4].

4.3. HPLC System Setup Purge the HPLC system with the mobile phase until the baseline is completely stable (typically 30-45 minutes). A stable baseline is critical because low-wavelength detection is highly susceptible to refractive index changes from pump pulsations[5].

Quantitative Data Presentation

The following tables summarize the optimized parameters and the self-validating system suitability criteria required before proceeding with sample analysis.

Table 1: Optimized Chromatographic Conditions

Parameter	Specification	Scientific Rationale
Analytical Column	End-capped C18 (250 mm × 4.6 mm, 5 µm)	End-capping minimizes free silanols; 250 mm length provides high theoretical plates for alkaloid separation.
Mobile Phase	Acetonitrile : Water (0.02 M Ammonium Acetate + 0.1% TEA, pH 6.5) (23:77 v/v)	TEA acts as a competing base to prevent ion-exchange tailing; Acetonitrile provides a low UV cutoff[5].
Flow Rate	1.0 mL/min	Optimal linear velocity for standard 4.6 mm ID columns, ensuring efficient mass transfer.
Detection	UV at 215 nm	Targets the lactone carbonyl; avoids interference from solvents with higher UV cutoffs[5].
Column Temp.	30 °C	Reduces mobile phase viscosity and improves peak symmetry[5].
Injection Vol.	10 µL	Prevents column overloading and maintains Gaussian peak profiles[5].

Table 2: System Suitability and Validation Criteria (ICH Guidelines)

Validation Parameter	Acceptance Criteria	Purpose in Self-Validating System
Tailing Factor ( Tf​ )	≤1.5	Confirms that the TEA concentration is sufficient to mask silanol activity.
Theoretical Plates ( N )	>5000	Verifies column bed integrity and optimal flow dynamics.
Linearity ( R2 )	≥0.999	Validates the dynamic range (e.g., 10.0 – 100.0 µg/mL) for accurate quantification[6].
Precision (% RSD)	≤2.0% ( n=6 )	Ensures autosampler repeatability and detector stability[6].
LOD / LOQ	Signal-to-Noise 3:1 / 10:1	Establishes the absolute sensitivity limits of the UV detector for the non-chromophoric target[4].

Conclusion

By addressing the fundamental chemical properties of Matridin-15-one, 11,12,13,14-tetrahydro-—specifically its lack of a conjugated chromophore and its basic tertiary amine structure—this HPLC-UV method provides a highly reliable, self-validating analytical platform. The strategic use of low-wavelength UV detection combined with silanol-masking agents ensures precise quantification suitable for rigorous pharmaceutical and pharmacokinetic applications.

References

• MedChemExpress - Matrine (Matridin-15-one) | Anticancer Agent 1

• Benchchem - Application Note: Quantification of (+)-Matrine in Plant Extracts by High-Performance Liquid Chromatography (HPLC) 3

• PubMed Central (PMC) - Quantitative Analysis of Matrine in Liquid Crystalline Nanoparticles by HPLC4

• African Journal of Pharmacy and Pharmacology (AJOL) - Simultaneous Determination of Co-formulated Matrine and Secnidazole in Suppositories by Reverse Phase High Performance Liquid Chromatography 6

• CIPAC - MATRINE Technical Concentrate Analytical Method 5

• PubMed - Liver, blood microdialysate and plasma pharmacokinetics of matrine following transdermal or intravenous administration 2

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. Liver, blood microdialysate and plasma pharmacokinetics of matrine following transdermal or intravenous administration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Quantitative Analysis of Matrine in Liquid Crystalline Nanoparticles by HPLC - PMC [pmc.ncbi.nlm.nih.gov]
• 5. cipac.org [cipac.org]
• 6. ajol.info [ajol.info]

Technical Notes & Optimization

Technical Support Center: Minimizing Matrix Effects in LC-MS/MS Analysis of Matridin-15-one, 11,12,13,14-tetrahydro-

Welcome to the Bioanalytical Technical Support Center. This hub is designed for researchers, scientists, and drug development professionals conducting pharmacokinetic (PK) and bioanalytical assays of Matridin-15-one, 11,12,13,14-tetrahydro- .

As a quinolizidine alkaloid structurally belonging to the matrine and sophoridine family[1], this compound presents specific analytical challenges. When quantifying this basic amine in complex biological matrices (e.g., plasma, urine, cell media) using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), researchers frequently encounter severe matrix effects—specifically ion suppression. This guide provides field-proven, mechanistically grounded troubleshooting strategies to ensure the scientific integrity of your quantitative assays.

Mechanistic Insight: The Root Cause of Ion Suppression

To troubleshoot matrix effects, we must first understand the causality. Matridin-15-one, 11,12,13,14-tetrahydro- contains a basic tertiary amine group that readily protonates [M+H]+ in positive electrospray ionization (ESI+). However, biological matrices are rich in endogenous components like glycerophospholipids, salts, and proteins.

During ESI, these matrix components co-elute with the target analyte and compete for limited space and charge on the surface of the evaporating solvent droplet[2]. Because phospholipids are highly surface-active, they rapidly dominate the droplet exterior. The target alkaloid is consequently trapped in the droplet core, preventing its transition into the gas phase and resulting in a suppressed mass spectrometer signal[2].

Fig 1. Mechanism of ESI ion suppression due to matrix competition at the droplet surface.

Troubleshooting Guide & FAQs

Q1: How do I definitively diagnose if my assay is suffering from matrix effects? A: You must perform a quantitative assessment using the post-extraction spike method. Do not rely solely on standard curves prepared in solvent. By comparing the peak area of the analyte spiked into an already-extracted blank matrix against a neat standard in mobile phase, you isolate the ionization effect from the physical extraction recovery[2]. This creates a self-validating system where signal loss is accurately attributed to either the mass spectrometer source or the sample preparation step.

Q2: My current Protein Precipitation (PPT) method yields severe ion suppression. How can I improve sample cleanup? A: While PPT with acetonitrile is fast and provides high recovery for matrine-type alkaloids[3], it leaves high concentrations of residual phospholipids in the extract. To minimize matrix effects, switch to Solid-Phase Extraction (SPE) using a Mixed-Mode Cation Exchange (MCX) cartridge. Because Matridin-15-one, 11,12,13,14-tetrahydro- is basic, it binds strongly to the cation-exchange resin. This allows you to use strong organic washes (e.g., 100% methanol) to flush away neutral lipids before eluting the target compound with a basic organic solvent.

Q3: Can I alter my chromatography to avoid matrix effects without changing my sample prep? A: Yes. Matrix effects are highly dependent on chromatographic retention time[2]. Phospholipids typically elute late in reversed-phase gradients. If your analyte co-elutes with these suppression zones, flatten your gradient slope or switch to a column with alternative selectivity (e.g., biphenyl or polar-embedded C18) to shift the analyte's retention time away from the matrix cluster.

Q4: Is "dilute-and-shoot" a viable strategy for this compound? A: Yes, particularly for matrices like urine or cell culture media. By combining nanoflow LC-MS with high dilution factors (e.g., 1:20 to 1:50), the absolute concentration of competing matrix ions entering the ESI source is drastically reduced[4]. This can render signal suppression negligible, potentially allowing for external calibration without the need for matrix-matched standards[4].

Quantitative Data Presentation

The following table summarizes the expected performance of various sample preparation strategies for Matridin-15-one derivatives in biological plasma, highlighting the trade-off between workflow speed and matrix effect elimination.

Sample Preparation Method	Extraction Recovery (RE)	Matrix Effect (ME)	Phospholipid Removal	Workflow Time
Protein Precipitation (PPT)	85 - 95%	40 - 60% (Severe Suppression)	Poor	Fast (<30 mins)
Liquid-Liquid Extraction (LLE)	70 - 85%	85 - 95% (Minimal Effect)	Moderate	Slow (Evaporation req.)
Mixed-Mode SPE (MCX)	90 - 98%	95 - 105% (Negligible Effect)	Excellent	Moderate (1-2 hours)
High Dilution (1:50) + Nanoflow	N/A (Direct Inject)	98 - 102% (Negligible Effect)	None (Diluted out)	Fast (No extraction)

Experimental Protocols

Protocol A: Self-Validating Evaluation of Matrix Effect (ME) and Recovery (RE)

This protocol isolates ionization suppression from physical extraction losses, ensuring diagnostic accuracy[2].

Fig 2. Experimental workflow for calculating absolute matrix effect and extraction recovery.

Step-by-Step Methodology:

• Prepare Set A (Neat): Spike Matridin-15-one, 11,12,13,14-tetrahydro- into the LC-MS mobile phase at your target Quality Control (QC) concentrations.

• Prepare Set B (Post-Extraction Spike): Extract blank biological matrix (e.g., blank plasma) using your chosen method. Spike the analyte into the final extracted eluate at the same QC concentrations.

• Prepare Set C (Pre-Extraction Spike): Spike the analyte directly into the raw blank matrix. Perform the full extraction procedure.

• Analyze & Calculate: Run all sets via LC-MS/MS.

  • Matrix Effect (ME) % = (Peak Area Set B / Peak Area Set A) × 100

  • Extraction Recovery (RE) % = (Peak Area Set C / Peak Area Set B) × 100

• Validation Check: If ME is <85%, your chromatography or sample cleanup requires optimization. If RE is <70%, your extraction chemistry is failing.

Protocol B: Mixed-Mode Cation Exchange (MCX) SPE Workflow

This protocol leverages the basic pKa of the target analyte to aggressively wash away matrix suppressors.

Step-by-Step Methodology:

• Sample Pre-treatment: Dilute 100 µL of plasma with 100 µL of 2% Phosphoric acid ( H3​PO4​ ). Causality: This ensures the tertiary amine is fully protonated for maximum retention on the cation-exchange resin.

• Conditioning: Pass 1 mL of Methanol, followed by 1 mL of LC-MS grade Water through the MCX cartridge.

• Loading: Load the pre-treated sample onto the cartridge at a flow rate of 1 mL/min.

• Wash 1 (Aqueous): Pass 1 mL of 2% Formic acid in water. Causality: Removes hydrophilic salts and endogenous proteins.

• Wash 2 (Organic): Pass 1 mL of 100% Methanol. Causality: Removes neutral lipophilic interferences, including the phospholipids responsible for ion suppression.

• Elution: Elute the target analyte with 1 mL of 5% Ammonium Hydroxide ( NH4​OH ) in Methanol. Causality: The high pH neutralizes the basic amine, breaking the ionic bond with the resin and releasing the analyte.

• Reconstitution: Evaporate the eluate under nitrogen at 40°C and reconstitute in 100 µL of initial mobile phase prior to LC-MS/MS injection.

Sources

• 1. Research Progress in the Pharmacological Activities, Toxicities, and Pharmacokinetics of Sophoridine and Its Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Biopharmaceutical and pharmacokinetic characterization of matrine as determined by a sensitive and robust UPLC–MS/MS method - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cabidigitallibrary.org [cabidigitallibrary.org]

Technical Support Center: Optimizing In Vivo Bioavailability for Matridin-15-one, 11,12,13,14-tetrahydro- (Sophocarpine)

Welcome to the Application Scientist Support Center. This guide is engineered for researchers and drug development professionals working with Matridin-15-one, 11,12,13,14-tetrahydro- (commonly referred to in literature under the matrine/sophocarpine family of quinolizidine alkaloids). Despite its potent anti-inflammatory and anti-tumor properties, this compound is notoriously difficult to formulate due to its poor pharmacokinetic (PK) profile.

This guide provides field-validated troubleshooting strategies, mechanistic insights, and rigorous experimental protocols to overcome low bioavailability in animal models.

Part 1: Core Pharmacokinetics & FAQs

Q: Why does this compound demonstrate sub-optimal absolute oral bioavailability (<20%) in murine models? A: The low absolute oral bioavailability of matrine-type alkaloids is primarily driven by extensive hepatic first-pass metabolism and rapid renal clearance[1][2]. While the molecular structure allows it to penetrate biofilm barriers, its rapid biotransformation in the gastrointestinal tract and liver significantly reduces the fraction of the unchanged drug reaching systemic circulation[1].

Q: How does its pharmacokinetic compartmentalization affect dosing intervals? A: In vivo, the compound follows a strict two-compartment pharmacokinetic model. This is characterized by a rapid tissue distribution phase followed by a fast elimination phase, yielding a very short half-life (often < 5 hours)[2][3]. Consequently, maintaining therapeutic plasma concentrations requires frequent dosing, which paradoxically increases the risk of Cmax-related neurotoxicity and hepatotoxicity.

Q: What are the primary signaling pathways targeted by this alkaloid, and how does bioavailability impact efficacy? A: The compound exerts its anti-tumor and anti-inflammatory effects by antagonizing multiple pathways, notably inhibiting PI3K/AKT/mTOR, downregulating the MEK/ERK/VEGF axis, and blocking NF-κB nuclear translocation[3][4]. If systemic bioavailability drops below the therapeutic threshold, target receptor saturation at the tumor or inflammation site fails, rendering the in vivo model ineffective.

Part 2: Troubleshooting Formulation & Delivery

Issue 1: High PK Variability and Poor Intestinal Absorption via Oral Gavage (PO)

• Root Cause: The crystalline form of the alkaloid suffers from poor aqueous permeability and is highly susceptible to enzymatic degradation in the GI tract.

• Validated Solution (Co-Amorphous Systems): Synthesize a co-amorphous system using a co-former such as resveratrol. By disrupting the stable crystalline lattice of the alkaloid, co-amorphous systems lower the thermodynamic barrier to dissolution. This significantly increases apparent solubility and passive diffusion across the intestinal epithelium, delaying rapid elimination and extending the half-life[2].

• Validated Solution (Nano-encapsulation): Implement biodegradable polymer carriers or exosome delivery systems. Recent pharmaceutical trials utilizing nano-encapsulation have demonstrated up to a 72% improvement in bioavailability by shielding the compound from first-pass degradation and enhancing stratum corneum or mucosal penetration[3][5].

Issue 2: Sub-therapeutic Tissue Concentrations Despite High IV Dosing

• Root Cause: Non-specific tissue distribution and rapid systemic clearance prevent the drug from accumulating at the target site.

• Validated Solution (Phospholipid Complexes): Formulate the alkaloid as a phospholipid complex (PLC) combined with a microemulsion. This strategy dramatically improves the lipid solubility of the water-soluble drug, shifting its distribution profile to favor retention in lipid-rich target tissues (such as tumor microenvironments) rather than immediate renal excretion[6].

Part 3: Quantitative Data & PK Parameters

The following table synthesizes the expected pharmacokinetic parameters of standard aqueous formulations versus advanced delivery systems in rodent models.

Formulation Type	Route	Absolute Bioavailability (%)	Half-life (T1/2)	Cmax Profile	Clearance Rate
Pure Aqueous Alkaloid	Oral (PO)	~2.3% - 17.1%	1.5 - 4.6 h	Low	High
Pure Aqueous Alkaloid	Intravenous (IV)	100%	~1.5 - 4.6 h	High (Toxicity risk)	High
Co-Amorphous System	Oral (PO)	Enhanced (>30%)	> 6.0 h	Moderate (Sustained)	Reduced
Nano-encapsulated / PLC	Oral / Topical	Enhanced (Up to 72% increase)	> 8.0 h	Moderate (Sustained)	Significantly Reduced

(Data synthesized from established PK studies on matrine-type quinolizidine alkaloids[2][5][7])

Part 4: Validated Experimental Protocols

Protocol: UPLC-MS/MS Pharmacokinetic Profiling in Rat Plasma

Self-Validation Logic: This protocol utilizes rapid solvent-based protein precipitation to instantly quench endogenous esterases and an Internal Standard (IS) to correct for matrix effects, ensuring absolute trustworthiness of the calculated PK parameters.

Step 1: Animal Preparation & Dosing Fast Sprague-Dawley rats for 12 hours pre-dose (water ad libitum) to eliminate food-drug interactions. Administer the optimized formulation via oral gavage (e.g., 40 mg/kg).

Step 2: Serial Blood Sampling Collect 200 µL of blood via the jugular vein at 0, 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours post-dose into heparinized tubes. Causality: Dense early sampling is critical because the Tmax of these alkaloids is typically reached in less than 1 hour[7].

Step 3: Plasma Separation Centrifuge the blood immediately at 4,000 × g for 10 minutes at 4°C. Transfer the plasma supernatant to pre-chilled Eppendorf tubes.

Step 4: Protein Precipitation (Quenching) Add 100 µL of plasma to 300 µL of ice-cold acetonitrile spiked with the Internal Standard (e.g., Carbamazepine). Vortex vigorously for 3 minutes. Causality: Acetonitrile acts as a chaotropic agent, stripping the hydration shell from plasma proteins. This denatures the proteins, releasing any protein-bound alkaloid and preventing ex vivo degradation.

Step 5: Centrifugation & Filtration Centrifuge the mixture at 14,000 × g for 15 minutes at 4°C. Filter the supernatant through a 0.22 µm PTFE syringe filter into UPLC vials.

Step 6: UPLC-MS/MS Analysis

• Column: C18 analytical column (e.g., 2.1 × 50 mm, 1.7 µm).

• Mobile Phase: Gradient elution using 0.1% formic acid in water (Solvent A) and 100% acetonitrile (Solvent B).

• Detection: Multiple Reaction Monitoring (MRM) in positive electrospray ionization (ESI+) mode.

Step 7: Data Analysis Calculate PK parameters (AUC, T1/2, Cmax, CL) using non-compartmental analysis software (e.g., WinNonlin) to validate the bioavailability improvements of your new formulation.

Part 5: Mechanistic & Workflow Visualizations

Pharmacokinetic Profiling Workflow

Caption: Workflow for UPLC-MS/MS Pharmacokinetic Profiling of Quinolizidine Alkaloids.

Mechanism of Action: Target Pathways

Caption: Alkaloid multi-target inhibition of oncogenic and inflammatory signaling pathways.

Sources

• 1. Research Progress in the Pharmacological Activities, Toxicities, and Pharmacokinetics of Sophoridine and Its Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sustained Release of Co-Amorphous Matrine-Type Alkaloids and Resveratrol with Anti-COVID-19 Potential [mdpi.com]
• 3. A review on the pharmacology, pharmacokinetics and toxicity of sophocarpine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. jstage.jst.go.jp [jstage.jst.go.jp]
• 5. Sophocarpine Market Outlook 2025-2032 [intelmarketresearch.com]
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• 7. Biopharmaceutical and pharmacokinetic characterization of matrine as determined by a sensitive and robust UPLC–MS/MS method - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Pharmacokinetics of Matrinic Alkaloids: Matrine, Oxymatrine, and Sophoridine

Introduction: The Therapeutic Potential and Pharmacokinetic Hurdles of Matrinic Alkaloids

Matrinic alkaloids, a class of quinolizidine alkaloids primarily extracted from the roots of Sophora flavescens (Kushen), have garnered significant interest in the scientific community for their wide spectrum of pharmacological activities.[1][2][3] Key members of this family, including matrine, oxymatrine (the N-oxide of matrine), and sophoridine (also known as Matridin-15-one), have demonstrated potent anti-inflammatory, anti-cancer, antiviral, and cardioprotective properties in numerous preclinical studies.[1][4][5][6] These natural compounds modulate a variety of cellular signaling pathways, such as NF-κB, MAPK, and PI3K/AKT, underpinning their therapeutic potential.[6][7]

However, the translation of these promising in vitro and in vivo effects into clinical applications has been hampered by significant pharmacokinetic challenges.[1][3] Notably, these alkaloids generally exhibit low oral bioavailability and a short biological half-life, which can limit their therapeutic efficacy.[3][8][9] Understanding the nuances of their absorption, distribution, metabolism, and excretion (ADME) is therefore critical for the rational design of novel derivatives and drug delivery systems to overcome these limitations.

This guide provides a comparative analysis of the pharmacokinetics of three principal matrinic alkaloids: matrine, oxymatrine, and sophoridine. We will delve into their ADME profiles, supported by experimental data, and present detailed protocols for key pharmacokinetic assays. Furthermore, we will explore how structural modifications can influence their pharmacokinetic behavior, offering insights for researchers and drug development professionals in this field. It is important to note that while this guide focuses on the most well-characterized matrinic alkaloids, a comprehensive literature search did not yield publicly available pharmacokinetic data for 11,12,13,14-tetrahydro-matrine.

Comparative Pharmacokinetic Profiles

The pharmacokinetic behavior of matrine, oxymatrine, and sophoridine reveals key differences in their absorption and bioavailability, which are critical considerations for their therapeutic development. The following table summarizes their primary pharmacokinetic parameters, primarily derived from studies in rats.

Parameter	Matrine	Oxymatrine	Sophoridine (Matridin-15-one)	MASM (Matrine Derivative)
Absolute Oral Bioavailability (%)	~17.1%[10]	~6.8% (in extract)[11]	~2.3%[8][12]	~44.5%[13]
Tmax (h)	~1.5 - 2.1[10][13]	~1.2 (in humans)[1]	~1.0[12]	~1.3[13]
t1/2 (h)	~1.5 - 2.3[10]	~2.3 (in humans)[1]	~4.7[8]	~10.25[13]
Plasma Protein Binding (%)	5.10 - 10.55%[1]	4.80 - 8.95%[1]	Not extensively reported	Not extensively reported

Data primarily from rat studies unless otherwise specified.

Absorption

Matrinic alkaloids are generally characterized by rapid but incomplete absorption following oral administration.[10][12][14] The low oral bioavailability is a significant hurdle and is attributed to several factors, including poor membrane permeability and potential first-pass metabolism in the liver.[1]

• Matrine: Exhibits an absolute oral bioavailability of approximately 17.1% in rats.[10] Intestinal perfusion studies in rats have shown that its permeability varies across different segments of the intestine, with the highest absorption observed in the ileum.[10]

• Oxymatrine: As the N-oxide derivative of matrine, oxymatrine is more polar, which may contribute to its lower oral bioavailability.[1] Interestingly, oxymatrine can be metabolized back to matrine in vivo, which complicates the interpretation of its pharmacokinetic profile when administered as part of a crude extract.[10]

• Sophoridine: Demonstrates the lowest oral bioavailability among the three, at approximately 2.32%.[8][12] This suggests significant challenges in its absorption from the gastrointestinal tract.

• MASM (A Matrine Derivative): The structural modification in MASM, a novel matrine derivative, has led to a significant improvement in oral bioavailability to 44.50% in rats, highlighting the potential of medicinal chemistry to overcome the natural limitations of these alkaloids.[13]

Distribution

Once absorbed, matrinic alkaloids exhibit widespread distribution throughout the body.[1][14] They have a low rate of binding to plasma proteins (typically below 11%), which allows for efficient tissue penetration.[1] Studies have shown that these compounds can be detected in various organs, including the liver, kidneys, spleen, and even the brain, suggesting they can cross the blood-brain barrier.[13]

Metabolism

The metabolism of matrinic alkaloids is not fully elucidated. However, studies with rat liver microsomes suggest that cytochrome P450 (CYP) and UDP-glucuronosyltransferases (UGTs) are not majorly involved in the metabolism of matrine itself.[10] The primary metabolic pathways for matrine and oxymatrine appear to involve renal metabolism, with major metabolites including oxysophocarpine and sophocarpine.[1] The interconversion between oxymatrine and matrine is a key metabolic step.[10]

Excretion

The primary route of elimination for matrine and its metabolites is through the urine.[1]

Factors Influencing Bioavailability: A Mechanistic Overview

The low oral bioavailability of matrinic alkaloids is a multifactorial issue. The following diagram illustrates the key biological barriers and transport mechanisms that influence their journey from oral administration to systemic circulation.

Caption: Factors influencing the oral bioavailability of matrinic alkaloids.

Experimental Protocols: A Guide to Pharmacokinetic Assessment

Accurate and reproducible pharmacokinetic data is the cornerstone of drug development. Below are detailed, step-by-step methodologies for key experiments used to characterize the ADME properties of matrinic alkaloids.

In Vivo Pharmacokinetic Study in Rats

This protocol outlines a typical study to determine the pharmacokinetic profile of a matrinic alkaloid after oral and intravenous administration.

Workflow Diagram:

Caption: Workflow for an in vivo pharmacokinetic study in rats.

Methodology:

• Animal Model: Male Sprague-Dawley rats (200-250 g) are typically used. Animals should be acclimatized for at least one week before the experiment with free access to food and water.

• Dosing:

  • Intravenous (IV) Administration: The compound is dissolved in a suitable vehicle (e.g., saline) and administered as a single bolus dose (e.g., 2 mg/kg) via the tail vein.

  • Oral (PO) Administration: The compound is dissolved in a vehicle and administered via oral gavage (e.g., 20 mg/kg).

• Blood Sampling: Blood samples (approximately 0.2 mL) are collected from the tail vein into heparinized tubes at predetermined time points (e.g., 0, 0.08, 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours post-dose).

• Plasma Preparation: Blood samples are immediately centrifuged (e.g., 4000 rpm for 10 minutes at 4°C) to separate the plasma. The plasma is then stored at -80°C until analysis.

• Sample Preparation for Analysis:

  • To a 100 µL aliquot of plasma, add an internal standard (e.g., tetrahydropalmatine).[15]

  • Precipitate the plasma proteins by adding 300 µL of acetonitrile.

  • Vortex the mixture for 1 minute and then centrifuge (e.g., 13,000 rpm for 10 minutes).

  • The supernatant is transferred to a clean tube and evaporated to dryness under a gentle stream of nitrogen.

  • The residue is reconstituted in the mobile phase for UPLC-MS/MS analysis.[16]

• UPLC-MS/MS Analysis: A validated Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) method is used for quantification.[10][15][17]

  • Column: A C18 reversed-phase column (e.g., ACQUITY UPLC BEH C18, 2.1 mm × 50 mm, 1.7 µm) is commonly used.[15]

  • Mobile Phase: A gradient elution with acetonitrile and 0.1% formic acid in water is often employed.[15]

  • Detection: Mass spectrometry is performed using an electrospray ionization (ESI) source in the positive ion multiple reaction monitoring (MRM) mode.[15][18] Specific precursor-to-product ion transitions for each analyte and the internal standard are monitored for quantification.

• Pharmacokinetic Analysis: Plasma concentration-time data are analyzed using non-compartmental methods to determine key pharmacokinetic parameters such as Cmax, Tmax, AUC, t1/2, and absolute oral bioavailability (F%).

Caco-2 Permeability Assay

This in vitro assay is widely used to predict the intestinal permeability of a compound and to investigate whether it is a substrate for efflux transporters like P-glycoprotein (P-gp).[19][20][21]

Methodology:

• Cell Culture: Caco-2 cells are seeded on permeable Transwell inserts and cultured for 21 days to form a differentiated and polarized monolayer that mimics the intestinal epithelium.[21]

• Monolayer Integrity: The integrity of the Caco-2 cell monolayer is confirmed by measuring the transepithelial electrical resistance (TEER).

• Transport Experiment:

  • The test compound is added to either the apical (A) or basolateral (B) chamber of the Transwell plate.

  • Samples are collected from the receiver chamber at specific time points.

• Quantification: The concentration of the compound in the collected samples is determined by UPLC-MS/MS.

• Data Analysis: The apparent permeability coefficient (Papp) is calculated for both the apical-to-basolateral (A-to-B) and basolateral-to-apical (B-to-A) directions.

  • The efflux ratio (Papp(B-A) / Papp(A-B)) is then calculated. An efflux ratio greater than 2 suggests that the compound is a substrate for an efflux transporter.[19]

Conclusion and Future Directions

Matrine, oxymatrine, and sophoridine are pharmacologically promising alkaloids whose therapeutic potential is currently constrained by their suboptimal pharmacokinetic properties, particularly low oral bioavailability. This guide has provided a comparative overview of their ADME profiles, highlighting the challenges and opportunities in their development.

The significant improvement in the bioavailability of the matrine derivative MASM underscores the value of medicinal chemistry in optimizing the pharmacokinetic properties of these natural products.[13] Future research should focus on:

• Structure-Activity and Structure-Property Relationships: A deeper understanding of how structural modifications impact not only the pharmacological activity but also the ADME properties of matrinic alkaloids is crucial.

• Advanced Drug Delivery Systems: The development of novel formulations, such as nanoparticles, liposomes, or co-amorphous systems, could protect the alkaloids from degradation in the gastrointestinal tract and enhance their absorption.[8]

• Identification of Transporters: Further investigation into the specific transporters involved in the absorption and efflux of these alkaloids will enable more targeted strategies to improve their bioavailability.

By addressing these pharmacokinetic challenges, the scientific community can unlock the full therapeutic potential of this fascinating class of natural compounds.

References

• Sophoridine and its derivatives | DDDT - Dove Medical Press. (2022, January 18). Retrieved from [Link]

• Research Progress in the Pharmacological Activities, Toxicities, and Pharmacokinetics of Sophoridine and Its Derivatives - Taylor & Francis. (2022, January 18). Retrieved from [Link]

• Yang, L., Wang, C., Li, X., Wu, S., & Liu, Z. (2011). Biopharmaceutical and pharmacokinetic characterization of matrine as determined by a sensitive and robust UPLC–MS/MS method. Journal of Pharmaceutical and Biomedical Analysis, 55(5), 1051-1059.

• What is the mechanism of Sophoridine? - Patsnap Synapse. (2024, July 17). Retrieved from [Link]

• Li, Y., Wang, Y., Zhang, Y., Li, X., & Liu, Z. (2021). Establishment of quantitative methodology for sophoridine analysis and determination of its pharmacokinetics and bioavailability in rat. Pharmaceutical Development and Technology, 26(7), 769-776.

• Sophoridine: A review of its pharmacology, pharmacokinetics and toxicity - PubMed. (2022, January 15). Retrieved from [Link]

• Pharmacokinetic properties of sophocarpine and sophoridine - ResearchGate. (n.d.). Retrieved from [Link]

• Sustained Release of Co-Amorphous Matrine-Type Alkaloids and Resveratrol with Anti-COVID-19 Potential - MDPI. (2022, March 10). Retrieved from [Link]

• (-)-Sophoridine | C15H24N2O | CID 165549 - PubChem - NIH. (n.d.). Retrieved from [Link]

• Toxic Markers of Matrine Determined Using 1H-NMR-Based Metabolomics in Cultured Cells In Vitro and Rats In Vivo - PMC. (n.d.). Retrieved from [Link]

• The potential therapeutic value of the natural plant compounds matrine and oxymatrine in cardiovascular diseases - Frontiers. (n.d.). Retrieved from [Link]

• Research progress on the pharmacological effects of matrine - Frontiers. (2022, August 22). Retrieved from [Link]

• Quantification of oxymatrine in rat plasma by UPLC-MS/MS to support the pharmacokinetic analyses of oxymatrine-loaded polymersomes - Analytical Methods (RSC Publishing). (n.d.). Retrieved from [Link]

• Caco-2 Permeability Assay - Evotec. (n.d.). Retrieved from [Link]

• Use of a Caco-2 permeability assay to evaluate the effects of several Kampo medicines on the drug transporter P-glycoprotein - PMC. (n.d.). Retrieved from [Link]

• Pharmacokinetic, Tissue Distribution, Metabolite, and Toxicity Evaluation of the Matrine Derivative, (6aS, 10S, 11aR, 11bR, 11cS)-10-Methylaminododecahydro-3a, 7a-Diaza-benzo (de) Anthracene-8-thione - MDPI. (2024, January 6). Retrieved from [Link]

• Permeability Assessment Using 5-day Cultured Caco-2 Cell Monolayers. (n.d.). Retrieved from [Link]

• Biosynthesis of the quinolizidine alkaloids. Incorporation of Δ1-piperideine into matrine. (n.d.). Retrieved from [Link]

• Research Progress in the Pharmacological Activities, Toxicities, and Pharmacokinetics of Sophoridine and Its Derivatives - PMC. (2022, January 18). Retrieved from [Link]

• Determination of oxymatrine and its metabolite matrine in rat blood and dermal microdialysates by high throughput liquid chromatography/tandem mass spectrometry - ResearchGate. (n.d.). Retrieved from [Link]

• In vitro and in vivo anti-metastatic effect of the alkaliod matrine from Sophora flavecens on hepatocellular carcinoma and its mechanisms - ResearchGate. (2025, September 7). Retrieved from [Link]

• Marine Natural Products with P-Glycoprotein Inhibitor Properties - PMC. (n.d.). Retrieved from [Link]

• DB-ALM Protocol n° 142 : Permeability Assay on Caco-2 Cells - JRC Big Data Analytics Platform. (2013, March 27). Retrieved from [Link]

• Determination of Oxymatrine and Its Metabolite Matrine in Rat Blood and Dermal Microdialysates by High Throughput Liquid chromatography/tandem Mass Spectrometry - PubMed. (2009, February 20). Retrieved from [Link]

• A Systematic Review of the Pharmacology, Toxicology and Pharmacokinetics of Matrine. (n.d.). Retrieved from [Link]

• ADME Caco-2 Permeability Assay-BioDuro-Global CRDMO, Rooted in Science. (n.d.). Retrieved from [Link]

• Simultaneous determination of matrine, sophoridine and oxymatrine in Sophora Flavescens Ait. by high performance liquid chromatography - ResearchGate. (n.d.). Retrieved from [Link]

• Pharmacokinetics of Matrine in Pigs After Gavage Administration of Matrine Alone and in Combination with Amoxicillin - PMC. (2025, August 25). Retrieved from [Link]

• The regulatory effects of mitragynine on P-glycoprotein transporter - PubMed. (2025, February 3). Retrieved from [Link]

• Biopharmaceutical and Pharmacokinetic Activities of Oxymatrine Determined by a Sensitive UHPLC-MS/MS Method - Bentham Science Publishers. (2021, January 18). Retrieved from [Link]

• Mapping the Role of P-gp in Multidrug Resistance: Insights from Recent Structural Studies. (2025, April 28). Retrieved from [Link]

• The Remarkable Transport Mechanism of P-glycoprotein; a Multidrug Transporter - PMC. (n.d.). Retrieved from [Link]

• The Drug Transporter P-Glycoprotein and Its Impact on Ceramide Metabolism—An Unconventional Ally in Cancer Treatment - MDPI. (n.d.). Retrieved from [Link]

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Comprehensive Comparison Guide: Validating the Structural Integrity of Synthesized Matridin-15-one, 11,12,13,14-tetrahydro-

Executive Summary & The Structural Challenge

In the development of novel quinolizidine alkaloids, validating the structural integrity of synthesized compounds is the most critical step before advancing to biological assays. Matridin-15-one, 11,12,13,14-tetrahydro- —a saturated derivative of the tetracyclic matrine core—presents a unique analytical challenge. The saturation of the D-ring fundamentally alters the conformational dynamics (chair-boat transitions) and introduces complex stereochemical nuances that standard analytical methods often misidentify.

As a Senior Application Scientist, I approach structural validation not as a routine checklist, but as a self-validating system of orthogonal data . Relying solely on 1D NMR or low-resolution mass spectrometry (LC-MS) is a systemic risk; these methods cannot reliably differentiate between isobaric impurities or subtle diastereomers. To guarantee structural integrity, we must compare conventional methodologies against advanced, multi-modal analytical platforms.

Platform Comparison: Conventional vs. Advanced Workflows

To objectively evaluate how we validate synthesized matrine derivatives, we must compare the performance of standard laboratory workflows against advanced analytical platforms. The table below summarizes the quantitative and qualitative performance of both approaches.

Analytical Parameter	Conventional Workflow (1D NMR + Low-Res LC-MS)	Advanced Workflow (2D NMR + HRMS-DDA + X-Ray)	Causality & Impact on Validation
Mass Accuracy	> 50 ppm (Nominal Mass)	< 2 ppm (Exact Mass)	HRMS eliminates false positives from isobaric byproducts generated during synthesis.
Stereochemical Resolution	Low (Cannot distinguish diastereomers)	High (Absolute configuration)	X-ray and NOESY confirm the spatial arrangement of the 11,12,13,14-tetrahydro- modifications.
Structural Elucidation	Partial (Assumes synthetic pathway success)	Complete (Self-validating proof)	2D NMR maps the exact connectivity of the lactam ring without relying on synthetic assumptions.
Throughput	High (< 10 mins per sample)	Moderate (Requires crystallization)	While advanced methods take longer, they prevent costly downstream failures in biological assays.
False Positive Risk	High (Co-eluting isomers undetected)	Negligible	Orthogonal data ensures that if one method produces ambiguous data, the others compensate.

Visualizing the Validation Logic

To establish a self-validating system, the analytical workflow must integrate exact mass, atomic connectivity, and spatial configuration.

Multi-modal analytical workflow for structural validation of matrine derivatives.

Self-Validating Experimental Protocols

Every protocol described below is designed to cross-verify the others. For instance, the molecular formula generated by HRMS dictates the exact number of protons and carbons that must be accounted for in the 2D NMR spectra[1].

Protocol 1: UPLC-HR-ESI-MS with Data-Dependent Acquisition (DDA)

Using Data-Dependent Acquisition (DDA) allows for the simultaneous acquisition of MS1 exact mass and MS2 fragmentation spectra. This is critical because UPLC-HR-ESI-MS provides the necessary sensitivity and sub-ppm mass accuracy required to differentiate the target compound from synthetic artifacts[2],[3].

Step-by-Step Methodology:

• Sample Preparation: Dissolve 1.0 mg of the synthesized Matridin-15-one, 11,12,13,14-tetrahydro- in 1 mL of LC-MS grade Methanol. Dilute to a working concentration of 1 µg/mL.

• Chromatography: Inject 2 µL onto a C18 column (2.1 × 100 mm, 1.7 µm) maintained at 40 °C. Use a mobile phase of 0.1% Formic Acid in H₂O (A) and 0.1% Formic Acid in Acetonitrile (B). Run a gradient from 5% B to 95% B over 12 minutes at a flow rate of 0.3 mL/min.

• Mass Spectrometry: Operate the Orbitrap/Q-TOF in positive ESI mode. Set MS1 resolution to 70,000 (m/z 200) and MS2 resolution to 17,500.

• Validation Logic: Confirm the precursor ion [M+H]⁺ matches the theoretical exact mass of the tetrahydro derivative with an error of < 2 ppm. Analyze the MS2 spectra for diagnostic retro-Diels-Alder (RDA) cleavages typical of the matrine skeleton.

Primary HRMS fragmentation pathways for tetracyclic matrine derivatives.

Protocol 2: Advanced 2D NMR Spectroscopy

The rigid tetracyclic core of matrine derivatives lacks sufficient protons on quaternary carbons. Therefore, HMBC is required for long-range ¹³C-¹H coupling to map the lactam ring (15-one), while NOESY is mandatory to establish the relative stereochemistry of the newly saturated D-ring[4].

Step-by-Step Methodology:

• Sample Preparation: Dissolve 15 mg of the highly purified synthesized compound in 0.6 mL of CDCl₃ or CD₃OD (containing 0.03% TMS as an internal standard).

• Acquisition: Utilize a 600 MHz NMR spectrometer equipped with a cryoprobe. Acquire standard ¹H and ¹³C spectra, followed by gradient-selected COSY, HSQC, HMBC, and NOESY.

• Validation Logic:

  • Use HSQC to assign all protonated carbons.

  • Use HMBC to trace correlations from the D-ring protons to the C-15 carbonyl carbon (~170 ppm), proving the integrity of the lactam ring.

  • Evaluate NOESY cross-peaks to confirm the spatial proximity of protons at the ring junctions (e.g., confirming the cis or trans relationship between rings C and D).

Protocol 3: X-ray Crystallography for Absolute Configuration

While NMR provides relative stereochemistry, X-ray crystallography is the ultimate arbiter of absolute configuration, ensuring the 3D architecture of the synthesized molecule is flawless.

Step-by-Step Methodology:

• Crystallization: Dissolve 5 mg of the compound in a minimal amount of Dichloromethane (DCM). Layer carefully with Hexane (1:3 ratio) in a narrow vial. Allow for slow evaporation at 4 °C over 3–5 days to yield single crystals.

• Diffraction: Select a high-quality single crystal and mount it on a diffractometer equipped with Cu Kα radiation (λ = 1.54184 Å) at 100 K to minimize thermal motion.

• Validation Logic: Solve the structure using direct methods and refine using full-matrix least-squares on F². A final R₁ value of < 0.05 and a Flack parameter near 0.00 confirm the absolute stereochemistry of the 11,12,13,14-tetrahydro- modifications.

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• 1. Synthesis, Characterization and Activity Evaluation of Matrinic Acid Derivatives as Potential Antiproliferative Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Optimization of supercritical-CO2 extraction and pharmacokinetics in SD rats of alkaloids form Sophora moorcroftiana seed - PMC [pmc.ncbi.nlm.nih.gov]
• 3. sdiopr.s3.ap-south-1.amazonaws.com [sdiopr.s3.ap-south-1.amazonaws.com]
• 4. Frontiers | Uncommon Bis-Amide Matrine-type Alkaloids From Sophora alopecuroides With Anti-inflammatory Effects [frontiersin.org]

Evaluating Matridin-15-one, 11,12,13,14-tetrahydro- efficacy against standard reference compounds

Evaluating Matridin-15-one, 11,12,13,14-tetrahydro- Efficacy Against Standard Reference Compounds

Executive Summary & Structural Clarification

As an application scientist, precision in structural nomenclature is the foundational step in rigorous drug evaluation. The compound designated as Matridin-15-one, 11,12,13,14-tetrahydro- is a saturated tetracyclic quinolizidine alkaloid, universally recognized in pharmacology as Matrine (CAS: 519-02-8)[1]. (Note: Automated chemical databases occasionally conflate its nomenclature with its unsaturated analog, Sophoramine, or misassign it to CAS 6682-66-2; however, the structural backbone evaluated here is the validated matridin-15-one skeleton).

Extracted primarily from Sophora flavescens, this compound has garnered significant attention in drug development for its dual-action profile: acting as an atypical opioid receptor agonist and a potent anti-neoplastic agent[1]. This guide objectively evaluates its efficacy against standard reference compounds (e.g., Paclitaxel, Morphine) and provides validated experimental workflows for comparative analysis.

Pharmacological Profiling & Mechanistic Causality

Matrine's efficacy is not driven by acute, non-specific cytotoxicity, but rather by the targeted modulation of intracellular signaling cascades. Understanding this causality is critical for designing comparative assays.

• Oncology (Apoptosis & MDR Reversal): Unlike standard taxanes (e.g., Paclitaxel) that physically stabilize microtubules to arrest mitosis, Matrine induces apoptosis via the intrinsic mitochondrial pathway. It actively downregulates the PI3K/Akt/mTOR signaling axis, leading to a critical shift in the Bcl-2/Bax protein ratio[2]. Furthermore, Matrine exhibits the unique ability to reverse multidrug resistance (MDR) by downregulating efflux pumps like P-glycoprotein (P-gp), actively sensitizing resistant cell lines to standard chemotherapeutics[3].

• Analgesia (Opioid Receptor Agonism): Matrine acts as a selective kappa ( κ ) and mu ( μ ) opioid receptor agonist[1]. Unlike Morphine, which carries a high risk of respiratory depression and receptor downregulation, Matrine offers a differentiated safety profile, making it a valuable reference point in analgesic drug discovery.

PI3K/Akt/mTOR Apoptotic Signaling Pathway modulated by Matridin-15-one.

Comparative Efficacy Data

To establish a rigorous baseline, we summarize Matrine's performance metrics against standard reference compounds in oncology and analgesia.

Parameter	Matridin-15-one, 11,12,13,14-tetrahydro-	Standard Reference (Paclitaxel / Morphine)	Mechanistic Divergence & Efficacy Notes
Primary Target (Oncology)	PI3K/Akt pathway; Bcl-2/Bax modulation[2]	Microtubule stabilization (Paclitaxel)	Matrine induces mitochondrial apoptosis; Paclitaxel causes mitotic arrest.
IC50 (MCF-7 Breast Cancer)	~0.5 - 2.0 mg/mL (Time-dependent)[4]	~2.5 - 5.0 nM (Paclitaxel)	Matrine requires higher absolute dosing but exhibits significantly lower systemic toxicity[4].
MDR Reversal Capacity	High (Downregulates P-gp & MRP1)[3]	None (Highly susceptible to efflux)	Matrine sensitizes resistant cell lines and promotes the efficacy of platinum-based doublets[5].
Primary Target (Analgesia)	κ and μ -opioid receptor agonist[1]	μ -opioid receptor agonist (Morphine)	Matrine lacks the severe tolerance and respiratory depression profile associated with classic opiates.

Validated Experimental Protocols

To ensure reproducibility and scientific integrity, every assay must be designed as a self-validating system incorporating vehicle controls and positive reference standards.

Protocol A: In Vitro Cytotoxicity & Proliferation Assay (MTT) Causality: The MTT assay measures mitochondrial metabolic activity, providing a direct readout of cell viability following compound exposure.

• Cell Seeding: Seed MCF-7 or A549 cells in a 96-well plate at a density of 5×103 cells/well in RPMI-1640 medium. Incubate for 24 hours at 37°C, 5% CO2 to allow adherence.

• Compound Treatment: Treat cells with a concentration gradient of Matridin-15-one (0.25, 0.5, 1.0, 2.0 mg/mL)[4]. Crucial: Include a vehicle control (0.1% DMSO) to baseline natural cell death, and a positive reference control (Paclitaxel, 10 nM) to validate assay sensitivity.

• Incubation: Incubate for 24, 48, and 72 hours to assess time-dependent efficacy.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL) to each well. Incubate for 4 hours. (Rationale: Viable cells reduce the yellow tetrazolium salt to purple formazan crystals via mitochondrial succinate dehydrogenase).

• Solubilization & Reading: Discard the medium, add 150 µL of DMSO to dissolve the formazan, and measure absorbance at 570 nm using a microplate reader.

Protocol B: Western Blotting for Apoptotic Markers (Bcl-2/Bax) Causality: Quantifying the Bcl-2 (anti-apoptotic) to Bax (pro-apoptotic) ratio confirms whether the observed cytotoxicity is driven by the intrinsic mitochondrial apoptotic pathway[2].

• Protein Extraction: Lyse treated cells using RIPA buffer supplemented with protease and phosphatase inhibitors. (Rationale: Phosphatase inhibitors are critical for preserving phosphorylated targets like p-Akt).

• Quantification & Separation: Quantify protein using a BCA assay. Load 30 µg of protein per lane onto a 10% SDS-PAGE gel and transfer to a PVDF membrane.

• Antibody Incubation: Block the membrane with 5% non-fat milk for 1 hour. Incubate overnight at 4°C with primary antibodies against Bcl-2, Bax, Cleaved Caspase-3, and β -actin (loading control)[2].

• Detection: Incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature. Visualize bands using ECL substrate and quantify densitometry to calculate the critical Bcl-2/Bax ratio.

Step-by-step Experimental Workflow for Efficacy Evaluation.

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. Matrine Induces Apoptosis in Human Acute Myeloid Leukemia Cells via the Mitochondrial Pathway and Akt Inactivation | PLOS One [journals.plos.org]
• 3. The Potential of Matrine in the Treatment of Breast Cancer: A Review [mdpi.com]
• 4. Matrine inhibited proliferation and increased apoptosis in human breast cancer MCF-7 cells via upregulation of Bax and downregulation of Bcl-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Matrine promotes the efficacy and safety of platinum-based doublet chemotherapy for advanced non-small cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Safe Handling of Matridin-15-one: A Guide to Personal Protective Equipment and Disposal

For Immediate Implementation by Laboratory Personnel

As researchers and scientists continue to explore the therapeutic potential of novel compounds, ensuring the safety of those at the forefront of discovery is paramount. This guide provides essential, immediate safety and logistical information for the handling of Matridin-15-one, 11,12,13,14-tetrahydro-, a tetracyclic quinolizidine alkaloid commonly known as Matrine. Derived from plants of the Sophora genus, Matrine's diverse pharmacological activities, including anti-inflammatory and anti-cancer effects, are of significant interest in drug development.[1][2] However, its classification as "harmful if swallowed" and a potential eye irritant necessitates stringent adherence to safety protocols to mitigate exposure risks.[3][4]

This document moves beyond a simple checklist, offering a deep-seated understanding of the "why" behind each procedural step. By fostering a comprehensive safety culture, we aim to empower researchers to handle this promising compound with the confidence that comes from robust preparation and a thorough understanding of the associated risks.

Hazard Assessment: Understanding the Risks of Matrine

Matrine is a white, crystalline powder that can become airborne during handling, posing a risk of inhalation and dermal exposure.[1] The primary routes of occupational exposure are ingestion, inhalation of dust particles, and contact with the skin and eyes. Toxicological studies have indicated that the nervous system is a primary target of Matrine's toxicity.[3]

Hazard Classification	Description	GHS Pictogram
Acute Toxicity, Oral (Category 4)	Harmful if swallowed.[3][4][5][6]	GHS07 (Exclamation Mark)[6]
Serious Eye Irritation (Category 2A)	Causes serious eye irritation.[3][4]	GHS07 (Exclamation Mark)[6]

Given these hazards, a multi-layered approach to personal protection is essential, incorporating engineering controls, administrative controls, and the consistent and correct use of Personal Protective Equipment (PPE).

The Core of Protection: A Multi-Layered PPE Strategy

The selection and use of appropriate PPE is the most critical barrier between the researcher and potential exposure to Matrine. The following provides a detailed, step-by-step guide to the necessary protective gear.

Hand Protection: The First Line of Defense

Recommended Glove Types:

• Nitrile Gloves: Offer good resistance to a range of chemicals and are a suitable choice for handling Matrine powder and solutions.[7][8]

• Neoprene Gloves: Provide a broad range of chemical resistance and are a robust alternative to nitrile.[6][9]

Critical Glove Practices:

• Double Gloving: When handling concentrated Matrine powder, wearing two pairs of nitrile gloves is strongly recommended. This practice provides an additional layer of protection in case the outer glove is compromised.

• Minimum Thickness: A glove thickness of at least 5 mil is recommended for adequate protection against incidental contact.[4]

• Regular Changes: Gloves should be changed immediately if they become contaminated. For prolonged work, it is best practice to change gloves every 30 to 60 minutes.

• Inspection: Always inspect gloves for any signs of degradation, such as discoloration, swelling, or tearing, before and during use.[10]

Eye and Face Protection: Shielding Against Irritation

Given that Matrine is a known eye irritant, robust eye and face protection is mandatory for all handling activities.

• Safety Glasses with Side Shields: The minimum requirement for any work in a laboratory where Matrine is present.

• Splash Goggles: Required when there is a potential for splashing of Matrine solutions.

• Face Shield: Should be worn in conjunction with safety glasses or goggles when there is a significant risk of splashing or aerosol generation, such as during bulk weighing or solution preparation.

Respiratory Protection: Preventing Inhalation of Particulate Matter

The fine, powdered nature of Matrine presents a significant inhalation hazard. The appropriate level of respiratory protection depends on the quantity of the substance being handled and the effectiveness of engineering controls. The following recommendations are based on the NIOSH Respirator Selection Logic.[1][11][12]

Task / Potential Exposure Level	Recommended Respirator	Assigned Protection Factor (APF)
Low-Level Exposure (e.g., handling small quantities in a certified chemical fume hood or ventilated balance enclosure)	N95 Filtering Facepiece Respirator (FFR)	10[13]
Moderate-Level Exposure (e.g., weighing larger quantities, potential for dust generation outside of a primary engineering control)	Half-Mask Elastomeric Respirator with N100, R100, or P100 filters	10[13]
High-Level Exposure or Unknown Concentrations (e.g., spill cleanup, failure of engineering controls)	Full-Facepiece Elastomeric Respirator with N100, R100, or P100 filters or a Powered Air-Purifying Respirator (PAPR) with a High-Efficiency Particulate Air (HEPA) filter	50 (Full-Facepiece) / 25-1000 (PAPR)[13]

Important Considerations for Respirator Use:

• Fit Testing: All tight-fitting respirators (N95, half-mask, and full-facepiece) must be fit-tested to the individual user to ensure a proper seal.

• Training: Personnel must be trained on the proper use, maintenance, and limitations of the selected respirator.

Protective Clothing: A Barrier for the Body

To prevent contamination of personal clothing, appropriate protective garments are necessary.

• Laboratory Coat: A standard, buttoned lab coat is the minimum requirement.

• Disposable Gown: For tasks with a higher potential for contamination, such as handling larger quantities or cleaning spills, a disposable, solid-front gown with back closure should be worn over the lab coat.

Operational Plan: Step-by-Step Handling Procedures

Adherence to a standardized operational procedure is critical for minimizing the risk of exposure.

Designated Work Area

All work with Matrine powder must be conducted in a designated area, such as a certified chemical fume hood or a ventilated balance enclosure. This area should be clearly marked with a warning sign indicating the presence of a hazardous substance.

Weighing Matrine Powder

• Preparation: Before beginning, ensure all necessary PPE is donned correctly. Cover the work surface with disposable bench paper.

• Engineering Controls: Place the analytical balance inside a chemical fume hood or a ventilated balance enclosure.

• Tare Container: Tare a pre-labeled, sealable container on the balance.

• Transfer: Carefully transfer the desired amount of Matrine powder into the tared container using a spatula. Avoid any sudden movements that could generate dust.

• Seal and Clean: Securely seal the container. Decontaminate the spatula and any other tools used by wiping them with a damp cloth. Dispose of the cloth as hazardous waste.

• Decontaminate Work Area: Carefully fold the disposable bench paper inward and place it in a designated hazardous waste bag. Wipe down the work surface with a suitable decontaminating solution.

Visual Workflow for PPE Selection

Caption: PPE Selection Workflow for Handling Matridin-15-one.

Emergency Preparedness: Spill and Exposure Response

Spill Cleanup

In the event of a spill, immediate and appropriate action is required to prevent further contamination and exposure.

• Alert and Evacuate: Immediately alert others in the vicinity and evacuate the immediate area. Restrict access to the spill zone.

• Don PPE: Before attempting to clean the spill, don the appropriate PPE, including a respirator with a P100 filter, double nitrile gloves, a disposable gown, and splash goggles.

• Containment:

  • For Powder Spills: Gently cover the spill with absorbent pads. Carefully wet the pads with water to prevent the powder from becoming airborne.

  • For Liquid Spills: Cover the spill with absorbent material, working from the outside in to prevent spreading.

• Cleanup: Carefully collect the absorbent material and any contaminated debris and place it into a clearly labeled hazardous waste container.

• Decontamination: Clean the spill area with a suitable cleaning agent, followed by a thorough rinse with water.[14] All materials used for decontamination should be disposed of as hazardous waste.

• Reporting: Report the incident to the laboratory supervisor and the institutional safety office.

Personnel Exposure

• Skin Contact: Immediately remove contaminated clothing and wash the affected skin area thoroughly with soap and water for at least 15 minutes.

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.

Disposal Plan: Managing Matrine Waste

Proper disposal of Matrine waste is crucial to prevent environmental contamination and ensure regulatory compliance. All waste generated from the handling of Matrine must be treated as hazardous waste.

Waste Segregation and Collection

• Solid Waste: All contaminated solid waste, including gloves, disposable gowns, bench paper, and absorbent materials from spills, must be collected in a designated, leak-proof, and clearly labeled hazardous waste container.

• Liquid Waste: Unused Matrine solutions should be collected in a separate, compatible, and clearly labeled hazardous waste container. Do not mix with other solvent waste streams unless compatibility has been confirmed.

• Sharps: Contaminated sharps, such as needles or broken glass, must be placed in a designated sharps container for hazardous waste.

Decontamination of Reusable Equipment

Reusable equipment, such as glassware and spatulas, should be decontaminated immediately after use. This can be achieved by:

• Initial Rinse: Rinse the equipment with a suitable solvent in which Matrine is soluble (e.g., water, methanol, ethanol).[1] Collect this initial rinsate as hazardous liquid waste.

• Washing: Wash the equipment with a standard laboratory detergent and water.

• Final Rinse: Rinse thoroughly with deionized water.

Final Disposal

All hazardous waste containing Matrine must be disposed of through the institution's hazardous waste management program. Ensure that all waste containers are properly sealed and labeled with the contents and associated hazards before collection. While Matrine is a natural product that can degrade in the environment, direct disposal is not appropriate.[15][16] Chemical degradation of the alkaloid in a laboratory setting prior to disposal is not recommended without specific, validated protocols and should only be undertaken by trained personnel with the approval of the institutional safety office.

By implementing these comprehensive safety and handling procedures, researchers can confidently work with Matridin-15-one, 11,12,13,14-tetrahydro-, minimizing personal risk and ensuring a safe and productive laboratory environment.

References

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• NIOSH. (2004). NIOSH Respirator Selection Logic. DHHS (NIOSH) Publication No. 2005-100. Retrieved from [Link]

• NIOSH. (1996). NIOSH Guide to the Selection and Use of Particulate Respirators. DHHS (NIOSH) Publication No. 96-101. Retrieved from [Link]

• Nanjing ProCro Chemical Co., Ltd. (n.d.). Matrine Sophora Flavescens Extract Biopesticide. Retrieved from [Link]

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• OSHA. (n.d.). Hazardous Waste - Decontamination. Retrieved from [Link]

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• Gloves By Web. (n.d.). Gloves Chemical Resistance Chart. Retrieved from [Link]

• O'Kelley, J. C., & Deason, T. R. (1976). Degradation of Pesticides by Algae. EPA-600/3-76-022.
• Lee, J., et al. (2015). Stability of Matrine and Oxymatrine from the Biopesticide from Sophora flavescens under Aquatic and Soil Environment. Korean Journal of Environmental Agriculture, 34(1), 36-43.

• Contec Healthcare. (n.d.). Hazardous Drugs in Healthcare Settings. Retrieved from [Link]

• Stanford University. (n.d.). Chemical Resistance of Gloves – Quick guide. Retrieved from [Link]

• CP Lab Safety. (n.d.). Rubber Chemical Compatibility Charts. Retrieved from [Link]

• Cole-Parmer. (2018, October 15). Chemical Compatibility Chart For Reusable Gloves. Retrieved from [Link]

• Lynn River. (2022, May 6). Your Complete Guide to Chemical Resistant Gloves. Retrieved from [Link]

• Mercurio, P., et al. (2016). Degradation of Herbicides in the Tropical Marine Environment: Influence of Light and Sediment. PLoS ONE, 11(11), e0165251.

• Kelco. (2008, December 15). Chemical Compatibility Chart. Neoprene. Retrieved from [Link]

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